Cas no 192187-38-5 ((4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone)

• Product Name: (4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone
• CAS No: 192187-38-5
• MF: C₂₀H₁₁Cl₂NO₂
• MW: 368.212843179703
• CID: 1385485
• PubChem ID: 22136476
• Update Time: 2025-04-20

(4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[3-(3-chlorophenyl)-2,1-benzisoxazol-5-yl]methanone
• methanone<wbr>
• LogP
• AQLXUEUETRIIEM-UHFFFAOYSA-N
• DTXSID501162260
• SCHEMBL5514440
• 192187-38-5

• Inchi： 1S/C20H11Cl2NO2/c21-15-7-4-12(5-8-15)19(24)13-6-9-18-17(11-13)20(25-23-18)14-2-1-3-16(22)10-14/h1-11H
• InChI Key： AQLXUEUETRIIEM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C2C=C(C(C3C=CC(=CC=3)Cl)=O)C=CC2=NO1

Computed Properties

• Exact Mass: 367.01683
• Monoisotopic Mass: 367.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1